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Compound of Interest

Compound Name: Methyl retinoate

Cat. No.: B7769982 Get Quote

Methyl Retinoate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl retinoate, a derivative of vitamin

A and a member of the retinoid family. This document covers its fundamental chemical

properties, synthesis, and its significant role in biological research and drug development, with

a focus on the retinoic acid signaling pathway.

Core Properties of Methyl Retinoate
Methyl retinoate is the methyl ester of retinoic acid. Its key identifiers and physicochemical

properties are summarized below.
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Property Value Citation(s)

CAS Number 339-16-2 [1][2][3]

Molecular Formula C₂₁H₃₀O₂ [1][4]

Molecular Weight 314.46 g/mol

IUPAC Name

methyl (2E,4E,6E,8E)-3,7-

dimethyl-9-(2,6,6-

trimethylcyclohexen-1-yl)nona-

2,4,6,8-tetraenoate

Synonyms

Retinoic acid methyl ester,

Vitamin A acid methyl ester, all-

trans-Retinoic Acid Methyl

Ester

Synthesis of Methyl Retinoate
The synthesis of methyl retinoate can be achieved through several routes, often involving the

modification of β-ionone as a starting material. One common approach is a C15 + C6 synthesis

strategy.

Experimental Protocol: Synthesis via Knoevenagel
Condensation
This protocol outlines a general method for synthesizing methyl retinoate, adapted from

synthetic strategies for retinoic acid.

Preparation of the C15 Aldehyde:

Start with commercially available β-ionone.

Perform a condensation reaction with cyanoacetic acid, followed by decarboxylation to

yield a C15 nitrile.

Reduce the C15 nitrile using a reducing agent such as diisobutylaluminium hydride

(DIBAL-H) in an appropriate solvent like toluene to obtain the C15 aldehyde.
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Knoevenagel Condensation:

The C15 aldehyde is then condensed with methyl 3-methyl-2-butenoate in a solvent such

as methanol. This C6 module extends the carbon chain to form the full C21 backbone of

methyl retinoate.

Purification:

The crude product is purified using column chromatography to yield the final methyl
retinoate product.

Biological Significance and Applications
Methyl retinoate, like other retinoids, is crucial in various biological processes. Its applications

in research and drug development stem from its ability to influence cell differentiation,

proliferation, and apoptosis.

The Retinoic Acid Signaling Pathway
Retinoids exert their effects by activating specific nuclear receptors. The canonical retinoic acid

(RA) signaling pathway is a key mechanism in embryonic development and cellular regulation.

Cellular Uptake and Conversion: Retinol (Vitamin A) is transported into the cell and oxidized

to retinaldehyde, and then further oxidized to retinoic acid (the active form).

Nuclear Translocation: Retinoic acid is transported into the nucleus.

Receptor Binding and Dimerization: In the nucleus, retinoic acid binds to the Retinoic Acid

Receptor (RAR). This complex then forms a heterodimer with the Retinoid X Receptor

(RXR).

DNA Binding and Gene Transcription: The RAR-RXR heterodimer binds to specific DNA

sequences known as Retinoic Acid Response Elements (RAREs) in the promoter regions of

target genes.

Transcriptional Regulation: This binding event recruits co-activator or co-repressor proteins,

which modulate histone acetylation and chromatin structure, thereby activating or repressing

the transcription of downstream genes that control various cellular processes.
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Retinoic Acid Signaling Pathway

Applications in Drug Development and Research
Retinoids, including the parent compound of methyl retinoate, all-trans-retinoic acid (tretinoin),

have significant therapeutic applications.

Dermatology: Tretinoin is widely used topically to treat acne vulgaris, photoaging, and

hyperpigmentation.

Oncology: Oral tretinoin is a key therapeutic agent for inducing remission in patients with

acute promyelocytic leukemia (APL).

Research: Methyl retinoate serves as a valuable tool in laboratory settings to study the

effects of retinoids on cellular processes. For example, it has been used to investigate

degenerative changes in seminiferous tubules in animal models and to study neuronal

differentiation in cell lines.

Experimental Workflow: Nanoparticle Drug Delivery
To enhance the stability and delivery of retinoids, nanoparticle-based formulations are being

explored. The following workflow outlines the preparation of retinoic acid-loaded nanoparticles,

a technique applicable to methyl retinoate.
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Nanoparticle Formulation Workflow

This "Colloidal-Coating" method involves dissolving the retinoid and a polymer in an alkaline

solution. As the pH is gradually lowered, the polymer precipitates, encapsulating the drug to

form nanoparticles. This process can yield high drug loading efficiency and produces

nanoparticles suitable for further in vitro and in vivo studies.

Handling and Storage
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Retinoids are unstable compounds that are susceptible to oxidation and isomerization,

particularly when exposed to air, light, and heat. Therefore, proper handling and storage are

crucial.

Storage: Store in airtight, opaque containers under an inert atmosphere (e.g., argon or

nitrogen) at low temperatures.

Handling: Work should be conducted under subdued light. Solvents should be free of

dissolved oxygen and peroxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl retinoate | C21H30O2 | CID 5378821 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CAS Common Chemistry [commonchemistry.cas.org]

3. Methyl retinoate | CAS 339-16-2 [daltonresearchmolecules.com]

4. GSRS [gsrs.ncats.nih.gov]

To cite this document: BenchChem. ["Methyl retinoate" CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769982#methyl-retinoate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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